Cas no 2171673-62-2 (4-{2-(tert-butoxy)ethyl(methyl)carbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-{2-(tert-butoxy)ethyl(methyl)carbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171673-62-2
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5985387
• PubChem ID: 165554319
• Update Time: 2025-10-31

4-{2-(tert-butoxy)ethyl(methyl)carbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-(tert-butoxy)ethyl(methyl)carbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1546641
• 4-{[2-(tert-butoxy)ethyl](methyl)carbamoyl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171673-62-2

• Inchi： 1S/C27H34N2O6/c1-27(2,3)35-16-15-29(4)25(32)23(13-14-24(30)31)28-26(33)34-17-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,22-23H,13-17H2,1-4H3,(H,28,33)(H,30,31)
• InChI Key： RLBKYFQOLPRRHB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CCOC(C)(C)C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-(tert-butoxy)ethyl(methyl)carbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-{2-(tert-butoxy)ethyl(methyl)carbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid (CAS No. 2171673-62-2)

4-{2-(tert-butoxy)ethyl(methyl)carbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS number 2171673-62-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, with its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various therapeutic applications. The presence of both carbamoyl and methoxycarbonyl groups, along with the specific substitution patterns, suggests potential roles in modulating biological pathways and interactions.

The compound's structure is characterized by a butanoic acid backbone, which is a common motif in many bioactive molecules. The introduction of the tert-butoxy group at the second carbon position enhances the steric hindrance around this region, which can be strategically exploited to influence binding affinities and metabolic stability. Additionally, the amino group at the fourth carbon is protected by a methoxycarbonyl (Moc) group, a common practice in peptide and protein chemistry to prevent unwanted side reactions during synthesis and purification.

The incorporation of the 9H-fluorenylmethoxycarbonyl (Fmoc) protecting group on the amino function is particularly noteworthy. Fmoc chemistry is widely employed in solid-phase peptide synthesis due to its high chemoselectivity and stability under mild conditions. This feature makes the compound an attractive building block for constructing more complex molecules, such as peptidomimetics or protein inhibitors. The fluorene moiety itself is known for its photophysical properties, which could be leveraged in applications involving fluorescence-based assays or imaging techniques.

In recent years, there has been growing interest in developing novel compounds that can interact with biological targets in unique ways. The specific arrangement of functional groups in 4-{2-(tert-butoxy)ethyl(methyl)carbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid positions it as a potential candidate for drug discovery efforts targeting various diseases. For instance, its structure could be modified to develop inhibitors of enzymes involved in metabolic pathways or to create ligands for receptor binding studies.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or selective functional group transformations, is often necessary to construct the desired architecture. These synthetic strategies not only highlight the complexity of modern organic synthesis but also underscore the importance of robust methodologies in producing bioactive molecules.

From a computational chemistry perspective, the molecular properties of 4-{2-(tert-butoxy)ethyl(methyl)carbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid can be thoroughly investigated using various modeling tools. Techniques such as molecular dynamics simulations, quantum mechanical calculations, and pharmacophore modeling can provide insights into its behavior in different environments. These studies can help predict how the compound might interact with biological targets and guide further optimization efforts.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use in materials science, particularly in the development of functional polymers or coatings that exhibit specific chemical properties. Additionally, its fluorescence characteristics could be exploited in optoelectronic devices or sensors designed for environmental monitoring.

In conclusion, 4-{2-(tert-butoxy)ethyl(methyl)carbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171673-62-2) represents a fascinating example of how complex organic molecules can be designed for multiple applications. Its intricate structure and versatile functional groups offer opportunities for innovation in drug discovery, materials science, and beyond. As research continues to uncover new possibilities for this compound and its derivatives, it will undoubtedly play an important role in advancing scientific understanding and technological development.